molecular formula C6H11NO3 B8693948 1-Amino-2-methyl-1-oxopropan-2-ylacetate

1-Amino-2-methyl-1-oxopropan-2-ylacetate

Cat. No.: B8693948
M. Wt: 145.16 g/mol
InChI Key: KBZNRURLWCCFDW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Amino-2-methyl-1-oxopropan-2-ylacetate is an organic ester compound characterized by a propane backbone modified with functional groups at positions 1 and 2. The structure includes:

  • Amino group (NH₂) and ketone (C=O) at position 1 of the propane chain.
  • Methyl group (CH₃) and acetate ester (-OAc) at position 2.

The molecular formula is inferred as C₅H₁₂NO₃, with a calculated molecular weight of 134.16 g/mol.

Properties

Molecular Formula

C6H11NO3

Molecular Weight

145.16 g/mol

IUPAC Name

(1-amino-2-methyl-1-oxopropan-2-yl) acetate

InChI

InChI=1S/C6H11NO3/c1-4(8)10-6(2,3)5(7)9/h1-3H3,(H2,7,9)

InChI Key

KBZNRURLWCCFDW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC(C)(C)C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Functional Group Influence on Reactivity and Solubility

  • Amino Group (Target Compound): The presence of NH₂ enhances polarity and hydrogen-bonding capacity, likely increasing solubility in polar solvents (e.g., water or ethanol). This contrasts with Ethyl/Methyl 2-phenylacetoacetate (), where aromatic rings confer lipophilicity, favoring organic solvents. The amino group may also act as a nucleophile or participate in condensation reactions, broadening synthetic utility.
  • Methylsulfanyl Group (): The thioester (-SMe) in 1-(Methylsulfanyl)-1-oxopropan-2-yl acetate introduces sulfur-based reactivity, such as susceptibility to nucleophilic attack or oxidation. This contrasts with the amino group’s nucleophilic character, suggesting divergent reaction pathways .
  • Aromatic vs. Aliphatic Substituents: Phenyl groups in Ethyl/Methyl 2-phenylacetoacetate () stabilize conjugated systems, making these compounds useful in synthesizing aromatic drug precursors (e.g., amphetamines). The target compound’s aliphatic structure may instead serve in non-aromatic intermediates.

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